Cas no 111424-35-2 (Benz[g]isoquinoline, 1-chloro-8-methoxy-5-methyl-)

• Product Name: Benz[g]isoquinoline, 1-chloro-8-methoxy-5-methyl-
• CAS No: 111424-35-2
• MF: C₁₅H₁₂ClNO
• MW: 257.714882850647
• CID: 1203168
• Update Time: 2024-08-05

Benz[g]isoquinoline, 1-chloro-8-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benz[g]isoquinoline, 1-chloro-8-methoxy-5-methyl-

• Inchi： 1S/C15H12ClNO/c1-9-12-4-3-11(18-2)7-10(12)8-14-13(9)5-6-17-15(14)16/h3-8H,1-2H3
• InChI Key： LHWSSUZFDOHMBU-UHFFFAOYSA-N
• SMILES： C1(Cl)C2=C(C(C)=C3C=CC(OC)=CC3=C2)C=CN=1

Computed Properties

• Exact Mass: 257.06086

Experimental Properties

• Density: 1.268±0.06 g/cm3(Predicted)
• Melting Point: 150 °C(Solv: hexane (110-54-3))
• Boiling Point: 446.4±40.0 °C(Predicted)
• PSA: 22.12
• pka: 3.21±0.30(Predicted)